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Compound of Interest

Compound Name: Diethylene glycol divinyl ether

Cat. No.: B1630515 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. Diethylene glycol divinyl ether (DGDVE), a combustible liquid that may be

harmful if swallowed, requires specific procedures for its safe disposal.[1][2] Adherence to

these guidelines minimizes risks and supports a culture of safety and environmental

responsibility.

Essential Safety and Handling Protocols
Before disposal, it is crucial to handle Diethylene Glycol Divinyl Ether with appropriate care.

Always wear protective gloves, clothing, and eye/face protection.[2] Work in a well-ventilated

area and keep the chemical away from heat, sparks, open flames, and hot surfaces.[2][3] In

case of a spill, contain the spillage and collect it with an electrically protected vacuum cleaner

or by wet-brushing.[2] Place the collected material into a suitable, closed container for disposal.

[2]

Quantitative Data Summary
Understanding the properties of Diethylene Glycol Divinyl Ether is essential for its safe

management. The following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Formula C8H14O3 [1]

Molecular Weight 158.19 g/mol [3]

Boiling Point
168 °C / 334.4 °F @ 760

mmHg
[3]

Melting Point -24 °C / -11.2 °F [3]

Specific Gravity 0.97 [3]

Vapor Pressure 25 mmHg @ 100°C [3]

Autoignition Temperature 190 °C / 374 °F [3]

Acute Oral Toxicity (LD50, Rat) 3730 mg/kg [2][3]

Step-by-Step Disposal Procedure
The proper disposal of Diethylene Glycol Divinyl Ether is a critical final step in its lifecycle in

the laboratory. The following procedure outlines the necessary steps to ensure its safe and

compliant disposal.

Experimental Protocol: Chemical Waste Disposal of Diethylene Glycol Divinyl Ether

Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing

appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[2][4]

Waste Collection:

Collect waste Diethylene Glycol Divinyl Ether in a designated, compatible, and properly

sealed hazardous waste container.[5]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name, "Diethylene Glycol Divinyl Ether," and the approximate percentage of the

contents.[5]
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Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition.[2][3]

Keep the container tightly closed when not in use.[2]

Ethers as a class of chemicals can form explosive peroxides over time, so it is crucial to

date the container when waste accumulation begins and to follow any institutional

guidelines for peroxide-forming chemicals.[5][6]

Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[1] This

should be arranged through your institution's EHS department.

Do not dispose of Diethylene Glycol Divinyl Ether down the drain.[6]

Empty Containers:

Thoroughly empty any containers that held Diethylene Glycol Divinyl Ether.

The first rinse of the container must be collected and disposed of as hazardous waste.[5]

Subsequent rinses for containers of less toxic chemicals may be permissible for drain

disposal, but for ethers, it is best practice to consult with your EHS department.

Dispose of the rinsed, empty container as unused product.[7]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Diethylene
Glycol Divinyl Ether.
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Figure 1. Logical workflow for the disposal of Diethylene Glycol Divinyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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